Cas no 104825-34-5 (Benzoic acid,3-(cyanomethyl)-2-nitro-)

Benzoic acid,3-(cyanomethyl)-2-nitro- structure
104825-34-5 structure
Product Name:Benzoic acid,3-(cyanomethyl)-2-nitro-
CAS No:104825-34-5
MF:C9H6N2O4
MW:206.154942035675
CID:126479
PubChem ID:13570171
Update Time:2025-04-18

Benzoic acid,3-(cyanomethyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-(cyanomethyl)-2-nitro-
    • Benzoic acid, 3-(cyanomethyl)-2-nitro- (9CI)
    • 3-Cyanomethyl-2,5-dimethylnitrobenzol
    • 3-Cyanomethyl-2-nitrobenzoic acid
    • 3-(Cyanomethyl)-2-nitrobenzoic acid
    • SCHEMBL9523735
    • 104825-34-5
    • Benzoic acid, 3-(cyanomethyl)-2-nitro-
    • DB-285625
    • Inchi: 1S/C9H6N2O4/c10-5-4-6-2-1-3-7(9(12)13)8(6)11(14)15/h1-3H,4H2,(H,12,13)
    • InChI Key: DDAYNJMSNNRHOT-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC(CC#N)=C1[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 206.03300
  • Monoisotopic Mass: 206.03275668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 106.91000
  • LogP: 1.88228

Benzoic acid,3-(cyanomethyl)-2-nitro- Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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